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Compound of Interest

Compound Name: 5-Isopropyl-3-methylphenol

Cat. No.: B155287

An In-depth Technical Guide to 5-Isopropyl-3-methylphenol: Chemical Properties, Structure,
and Applications for Researchers and Drug Development Professionals

Introduction

5-Isopropyl-3-methylphenol, also known as 5-isopropyl-m-cresol, is an aromatic organic
compound with the chemical formula C10H140.[1][2] It is a substituted phenol, featuring both a
methyl and an isopropyl group attached to the benzene ring. This compound is one of several
isomers of isopropyl cresol, which include the well-known naturally occurring compounds
thymol (2-isopropyl-5-methylphenol) and carvacrol (5-isopropyl-2-methylphenol).[3][4] 5-
Isopropyl-3-methylphenol serves as a valuable building block in organic synthesis and has
garnered interest for its diverse biological activities.[3] Notably, it is a derivative of carvacrol and
has been investigated as a potential novel inhibitor of enzymes such as the Mycobacterium
tuberculosis (MTB) chorismate mutase.[5] This guide provides a comprehensive overview of its
chemical structure, properties, synthesis, applications, and safety protocols, tailored for
professionals in research and drug development.

Chemical Structure and Physicochemical Properties

The unique arrangement of the hydroxyl, methyl, and isopropy! groups on the phenol ring
dictates the specific chemical and physical properties of 5-lsopropyl-3-methylphenol,
distinguishing it from its isomers and influencing its reactivity and biological function.

Molecular Structure
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The structure consists of a phenol ring substituted at position 3 with a methyl group and at

position 5 with an isopropy! group.

Caption: 2D Chemical Structure of 5-Isopropyl-3-methylphenol.

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below. This data is

crucial for designing experimental conditions, predicting solubility, and understanding the

compound's behavior in various matrices.

Property Value Source(s)
IUPAC Name 3-methyl-5-propan-2-ylphenol [6]
5-Isopropyl-m-cresol, 3-
Synonyms isopropyl-5-methylphenol, m- [11[2][6]
Cymen-5-ol
CAS Number 3228-03-3 [1][2][6]
Molecular Formula C10H140 [1][2][6]
Molecular Weight 150.22 g/mol [1][2][6]
Appearance Colorless liquid
Melting Point 49-51 °C (lit.) [51[7]
Boiling Point Data not consistently available
Limited solubility in water;
Solubility soluble in organic solvents like

ethanol and diethyl ether.

Octanol/Water Partition
Coefficient (LogP)

Available, indicates

. [1]
hydrophobicity

Synthesis and Manufacturing

The synthesis of 5-Isopropyl-3-methylphenol is critical for its availability in research and

industry. Several synthetic routes have been established, primarily involving the alkylation of
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cresols or the isomerization of terpenones.

Synthesis via Alkylation of m-Cresol

One common industrial method involves the direct alkylation of 3-methylphenol (m-cresol) with
propene.[8] This reaction is typically performed at high temperatures (200-400 °C) in the
presence of a catalyst, such as synthetic aluminum silicate that has not been acid-treated.[8]
This process can also involve the rearrangement of other isomeric monoisopropyl-3-methyl-
phenols or the transalkylation of polyisopropyl-3-methyl phenols with m-cresol to yield the
desired product.[8] The choice of catalyst and reaction conditions is crucial to control the
regioselectivity and maximize the yield of the 5-isopropyl isomer over other potential products.

Synthesis from Monoterpenes

A more recent, two-step approach utilizes natural monoterpenes as starting materials.[3] For
instance, 5-Isopropyl-3-methylphenol can be prepared from 3-carene.[3] The process
involves:

¢ Oxidation: The monoterpene (e.g., 3-carene) is first oxidized, for example using chromium
trioxide (CrOs), to produce a terpenone intermediate (car-3-ene-5-one).[3]

¢ Isomerization: The resulting terpenone undergoes isomerization catalyzed by 13X molecular
sieves at elevated temperatures (e.g., 230 °C) to yield 5-Isopropyl-3-methylphenol.[3] This
method is noted for its efficiency, particularly when starting from 3-carene due to the strained
three-membered ring in its structure.[3]

3-Carene
(Monoterpene)

CrOs
(Oxidizing Agent)

Car-3-ene-5-one
(Terpenone Intermediate)

13X Molecular Sieves
(Catalyst, 230°C)

Step 1: Oxidation

Step 2: Isomerization

i 5-Isopropyl-3-methylphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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